Cas no 1114610-71-7 (2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one)

• Product Name: 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one
• CAS No: 1114610-71-7
• MF: C₁₆H₁₁ClN₄OS
• MW: 342.802740335464
• CID: 5433636
• PubChem ID: 46287428
• Update Time: 2025-08-05

2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroanilino)-7-methyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 2-[(3-chlorophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 2-((3-chlorophenyl)amino)-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• AKOS001941717
• 1114610-71-7
• F3222-3756
• 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one

• Inchi： 1S/C16H11ClN4OS/c1-9-5-6-13-12(7-9)14(22)21-16(19-13)23-15(20-21)18-11-4-2-3-10(17)8-11/h2-8H,1H3,(H,18,20)
• InChI Key： DRIZDHNFIGCELE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(=O)N2N=C(NC3=CC=CC(Cl)=C3)SC=12

Computed Properties

• Exact Mass: 342.0342099g/mol
• Monoisotopic Mass: 342.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.5±60.0 °C(Predicted)
• pka: -2.74±0.20(Predicted)

Additional information on 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one

Introduction to 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one (CAS No. 1114610-71-7)

2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiadiazoloquinazoline derivatives, which are known for their broad spectrum of pharmacological effects. The presence of both thiadiazole and quinazoline moieties in its structure imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one (CAS No. 1114610-71-7) consists of a fused ring system comprising a thiadiazole ring connected to a quinazoline core. The 3-chlorophenylamino substituent at the 2-position of the thiadiazole ring introduces a polar aromatic group that can interact with biological targets through hydrogen bonding or electrostatic interactions. Additionally, the methyl group at the 7-position of the quinazoline ring may influence the electronic properties and metabolic stability of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiadiazoloquinazoline scaffold has been extensively studied for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. Studies have demonstrated that these compounds can modulate multiple signaling pathways by interacting with key enzymes and receptors involved in disease progression.

In particular, the 3-chlorophenylamino moiety has been shown to enhance binding affinity and selectivity towards certain biological targets. This substitution pattern is commonly found in active pharmaceutical ingredients (APIs) due to its ability to improve pharmacokinetic properties such as solubility and bioavailability. The methyl group at the 7-position further fine-tunes the pharmacological profile by influencing metabolic pathways and reducing unwanted side effects.

Recent research has focused on synthesizing derivatives of 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one to explore their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often overexpressed in cancer cells. By inhibiting specific kinases, these compounds can disrupt aberrant signaling pathways and induce apoptosis or cell cycle arrest. Preliminary studies have shown promising results in vitro, indicating that this derivative may exhibit potent antitumor activity.

The synthesis of 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and amination. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 3-chlorophenylamino substituent with high efficiency.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The presence of both polar and non-polar regions in its structure suggests moderate solubility in both water and organic solvents, which is favorable for drug formulation. Additionally, preliminary toxicology studies have shown that 2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that it may also have anti-inflammatory and immunomodulatory effects by inhibiting pro-inflammatory cytokine production. This dual functionality makes it an attractive candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its ability to cross the blood-brain barrier may open new avenues for treating neurological disorders.

In conclusion,2-[(3-Chlorophenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one (CAS No. 1114610-71-7) is a structurally complex heterocyclic compound with significant potential in pharmaceutical applications. Its unique combination of pharmacological properties makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Further research is warranted to fully elucidate its mechanism of action and explore its clinical efficacy.